Cas no 2229149-10-2 (tert-butyl 4-(1,1-difluoro-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1,1-difluoro-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2229149-10-2
• MF: C₁₃H₂₃F₂NO₃
• MW: 279.323431253433
• CID: 6280735
• PubChem ID: 165645404
• Update Time: 2025-11-01

tert-butyl 4-(1,1-difluoro-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1,1-difluoro-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate
• EN300-1903950
• 2229149-10-2

• Inchi： 1S/C13H23F2NO3/c1-9-7-16(11(18)19-12(2,3)4)6-5-10(9)13(14,15)8-17/h9-10,17H,5-8H2,1-4H3
• InChI Key： OXKLPUTVAHKLHC-UHFFFAOYSA-N
• SMILES： FC(CO)(C1CCN(C(=O)OC(C)(C)C)CC1C)F

Computed Properties

• Exact Mass: 279.16459992g/mol
• Monoisotopic Mass: 279.16459992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 4-(1,1-difluoro-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate

Introduction to Tert-butyl 4-(1,1-difluoro-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2229149-10-2)

Tert-butyl 4-(1,1-difluoro-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the CAS number 2229149-10-2, represents a novel class of molecules that exhibit promising biological activities. The unique structure of this compound, featuring a tert-butyl group, a piperidine ring, and a side chain containing 1,1-difluoro-2-hydroxyethyl moiety, makes it an intriguing candidate for further investigation.

The synthesis and characterization of Tert-butyl 4-(1,1-difluoro-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate have been the focus of several recent studies aimed at exploring its potential applications in medicinal chemistry. The presence of fluorine atoms in the molecule is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic properties. These attributes make such compounds highly desirable in the development of new drugs.

In recent years, there has been a growing interest in the development of novel piperidine-based scaffolds due to their versatility and efficacy in drug design. Piperidine derivatives are known for their ability to modulate various biological pathways, making them valuable tools in the search for new therapeutic agents. The specific modification of the piperidine ring with a tert-butyl group and a 1,1-difluoro-2-hydroxyethyl side chain introduces unique electronic and steric properties that can influence the compound's interactions with biological targets.

The tert-butyl group is a common substituent in pharmaceuticals due to its ability to enhance binding affinity and metabolic stability. Its bulkiness can also help to improve solubility and bioavailability, which are critical factors in drug development. On the other hand, the 1,1-difluoro-2-hydroxyethyl moiety adds another layer of complexity to the molecule, potentially influencing its reactivity and biological activity. The combination of these structural features makes Tert-butyl 4-(1,1-difluoro-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate a promising candidate for further exploration.

Recent studies have begun to unravel the potential applications of this compound in various therapeutic areas. For instance, its structural features suggest that it may have utility in the treatment of neurological disorders, where piperidine derivatives have shown promise as modulators of neurotransmitter systems. Additionally, the presence of fluorine atoms could enhance its interaction with enzymes and receptors involved in metabolic diseases.

The synthesis of Tert-butyl 4-(1,1-difluoro-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the sophistication of modern chemical synthesis but also underscore the challenges faced by researchers in developing novel pharmaceuticals.

In conclusion, Tert-butyl 4-(1,1-difluoro-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2229149-10-2) is a structurally unique compound with significant potential in pharmaceutical research. Its innovative design and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.